molecular formula C9H10Cl2FNO2 B6168341 2-amino-3-(3-chloro-4-fluorophenyl)propanoic acid hydrochloride CAS No. 2680531-65-9

2-amino-3-(3-chloro-4-fluorophenyl)propanoic acid hydrochloride

Cat. No. B6168341
CAS RN: 2680531-65-9
M. Wt: 254.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
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Description

2-Amino-3-(3-chloro-4-fluorophenyl)propanoic acid hydrochloride, also known as 3-Chloro-4-fluorophenylalanine hydrochloride (CFPA-HCl), is an important amino acid derivative used in organic synthesis and as a building block for organic compounds. It is a white crystalline solid that is soluble in water and ethanol. CFPA-HCl is a valuable compound in the field of biochemistry and has been used in a variety of research and laboratory experiments.

Scientific Research Applications

CFPA-HCl has been widely used in scientific research due to its unique properties. It has been used as a reagent in the synthesis of peptides and other organic compounds, as well as in the study of enzyme kinetics and protein folding. It has also been used as a substrate in the study of enzyme inhibition and in the development of inhibitors of enzymes. Additionally, CFPA-HCl has been used in the study of the structure and function of various proteins, as well as in the development of drugs and drug delivery systems.

Mechanism of Action

CFPA-HCl is an amino acid derivative that can interact with proteins, enzymes, and other molecules in the body. It has been shown to interact with enzymes involved in the metabolism of amino acids, as well as proteins involved in signal transduction pathways. It can also interact with other molecules, such as DNA, and can affect the activity of transcription factors.
Biochemical and Physiological Effects
CFPA-HCl has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in amino acid metabolism, as well as to affect the activity of transcription factors. It has also been shown to have an effect on the expression of certain genes, and to affect the activity of certain proteins involved in signal transduction pathways. Additionally, CFPA-HCl has been shown to have an effect on the expression of certain hormones, and to affect the activity of certain neurotransmitters.

Advantages and Limitations for Lab Experiments

CFPA-HCl has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is stable under a variety of conditions. Additionally, it can be used in a variety of experiments, including those involving enzyme inhibition and protein folding. However, it has some limitations, including its low solubility in water and its susceptibility to hydrolysis.

Future Directions

The use of CFPA-HCl in scientific research is expected to continue to grow in the future. It is likely to be used in the development of new drugs and drug delivery systems, as well as in the study of enzyme inhibition and protein folding. Additionally, it is likely to be used in the study of the structure and function of proteins, and in the development of inhibitors of enzymes. It is also likely to be used in the study of the biochemical and physiological effects of drugs, as well as in the study of signal transduction pathways. Finally, CFPA-HCl is likely to be used in the development of new reagents for organic synthesis, as well as in the study of gene expression and the regulation of gene expression.

Synthesis Methods

CFPA-HCl can be synthesized by a number of methods, including the reaction of 2-amino-3-(3-chloro-4-fluorophenyl)propanoic acid (CFPA) with hydrochloric acid. The reaction is usually carried out in aqueous media at room temperature, and the product is then isolated by crystallization. The reaction can also be carried out in the presence of an organic solvent, such as dimethylformamide, to increase the solubility of the product.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-3-(3-chloro-4-fluorophenyl)propanoic acid hydrochloride involves the reaction of 3-chloro-4-fluorobenzaldehyde with glycine followed by hydrochloric acid treatment to obtain the final product.", "Starting Materials": [ "3-chloro-4-fluorobenzaldehyde", "glycine", "hydrochloric acid" ], "Reaction": [ "Step 1: 3-chloro-4-fluorobenzaldehyde is reacted with glycine in the presence of a suitable solvent and a catalyst to form 2-amino-3-(3-chloro-4-fluorophenyl)propanoic acid.", "Step 2: The resulting product is then treated with hydrochloric acid to obtain 2-amino-3-(3-chloro-4-fluorophenyl)propanoic acid hydrochloride.", "Step 3: The product is then purified by recrystallization to obtain the final product in a pure form." ] }

CAS RN

2680531-65-9

Product Name

2-amino-3-(3-chloro-4-fluorophenyl)propanoic acid hydrochloride

Molecular Formula

C9H10Cl2FNO2

Molecular Weight

254.1

Purity

95

Origin of Product

United States

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